Cas no 1203498-98-9 (tert-Butyl 2-chloro-5-methylpyridin-3-ylcarbamate)

• Product Name: tert-Butyl 2-chloro-5-methylpyridin-3-ylcarbamate
• CAS No: 1203498-98-9
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• MDL: MFCD13563067
• CID: 1078357
• PubChem ID: 46318132
• Update Time: 2025-07-19

tert-Butyl 2-chloro-5-methylpyridin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-chloro-5-methylpyridin-3-ylcarbamate
• tert-Butyl 2-chloro-5-methylpyridin-3-ylcarbamate, AldrichCPR
• 1203498-98-9
• tert-butyl N-(2-chloro-5-methylpyridin-3-yl)carbamate
• tert-Butyl (2-chloro-5-methylpyridin-3-yl)carbamate
• CS-W004471
• MFCD13563067
• AKOS015851157
• tert-Butyl(2-chloro-5-methylpyridin-3-yl)carbamate
• EN300-3235490
• DB-361615

• MDL： MFCD13563067
• Inchi： 1S/C11H15ClN2O2/c1-7-5-8(9(12)13-6-7)14-10(15)16-11(2,3)4/h5-6H,1-4H3,(H,14,15)
• InChI Key： RHAUUZRWGHXLJB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C)=CN=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.2Ų

tert-Butyl 2-chloro-5-methylpyridin-3-ylcarbamate Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on tert-Butyl 2-chloro-5-methylpyridin-3-ylcarbamate

tert-Butyl 2-chloro-5-methylpyridin-3-ylcarbamate (CAS No. 1203498-98-9): A Comprehensive Overview

tert-Butyl 2-chloro-5-methylpyridin-3-ylcarbamate (CAS No. 1203498-98-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements involving tert-Butyl 2-chloro-5-methylpyridin-3-ylcarbamate.

The chemical structure of tert-Butyl 2-chloro-5-methylpyridin-3-ylcarbamate consists of a pyridine ring substituted with a chlorine atom at the 2-position and a methyl group at the 5-position. The carbamate functionality is attached to the nitrogen atom of the pyridine ring, with a tert-butyl group as the protecting group. This combination of functional groups imparts unique physical and chemical properties to the compound, making it an attractive candidate for various synthetic transformations and biological studies.

In terms of synthesis, tert-Butyl 2-chloro-5-methylpyridin-3-ylcarbamate can be prepared through several well-established methods. One common approach involves the reaction of 2-chloro-5-methylpyridine with tert-butyl isocyanate in the presence of a suitable base. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired carbamate product. Recent advancements in synthetic methodologies have also explored alternative routes, such as transition-metal-catalyzed coupling reactions and microwave-assisted synthesis, which offer improved yields and reduced reaction times.

The physical properties of tert-Butyl 2-chloro-5-methylpyridin-3-ylcarbamate are well-documented in the literature. It is a white crystalline solid with a melting point ranging from 100 to 105°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for structural characterization and purity assessment.

The biological activity of tert-Butyl 2-chloro-5-methylpyridin-3-ylcarbamate has been a subject of extensive research in recent years. Studies have shown that this compound exhibits potent inhibitory activity against various enzymes and receptors, making it a valuable tool for probing biological pathways and developing new drugs. For instance, it has been reported to inhibit the activity of specific kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Additionally, research has explored its effects on neurotransmitter receptors, highlighting its possible applications in neuropharmacology.

In the context of drug discovery, tert-Butyl 2-chloro-5-methylpyridin-3-ylcarbamate serves as an important intermediate in the synthesis of more complex molecules with therapeutic potential. Its reactivity and functional group diversity enable chemists to introduce additional substituents or modify existing moieties to fine-tune the pharmacological properties of target compounds. This flexibility is crucial for optimizing drug candidates in terms of potency, selectivity, and pharmacokinetic profiles.

Beyond its direct applications in medicinal chemistry, tert-Butyl 2-chloro-5-methylpyridin-3-ylcarbamate has also found utility in other areas of scientific research. For example, it has been used as a ligand in coordination chemistry to form complexes with metal ions, which can be employed in catalytic processes or as materials for electronic devices. The ability to tune the electronic properties of these complexes by modifying the substituents on the pyridine ring opens up new possibilities for functional materials design.

In conclusion, tert-Butyl 2-chloro-5-methylpyridin-3-ylcarbamate (CAS No. 1203498-98-9) is a multifaceted compound with a wide range of applications in both fundamental research and practical applications. Its unique chemical structure and versatile reactivity make it an invaluable tool for chemists and biologists alike. As ongoing research continues to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.